Cas no 2229335-47-9 (1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229335-47-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6429917
• PubChem ID: 165680234
• Update Time: 2025-10-22

1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine
• EN300-1735377
• 2229335-47-9
• 1-[2-(2-methylpyridin-4-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C12H18N2/c1-9-8-10(4-7-14-9)11(2,3)12(13)5-6-12/h4,7-8H,5-6,13H2,1-3H3
• InChI Key： PEUYQXPKBSKKRS-UHFFFAOYSA-N
• SMILES： NC1(C(C2C=CN=C(C)C=2)(C)C)CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine

Recent Advances in the Study of 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine (CAS: 2229335-47-9)

The compound 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine (CAS: 2229335-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of the synthetic route for 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves scalability and purity, addressing previous challenges in large-scale production. The study highlighted the importance of stereochemical control during the cyclopropanation step, which significantly impacts the compound's biological activity. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological evaluations of 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine have revealed its potent activity as a modulator of serotonin receptors, particularly the 5-HT_2A subtype. In vitro and in vivo studies demonstrated its high affinity and selectivity, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. Notably, a 2023 study published in Neuropharmacology reported that the compound exhibits a favorable safety profile with minimal off-target effects, a critical consideration for CNS-targeted therapeutics.

Further mechanistic studies have explored the compound's interaction with other neurotransmitter systems. Research published in ACS Chemical Neuroscience utilized cryo-EM and molecular dynamics simulations to elucidate the binding mode of 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine at the 5-HT_2A receptor. These findings provide a structural basis for its selectivity and efficacy, offering insights for the design of next-generation analogs with improved pharmacokinetic properties.

In addition to its CNS applications, recent investigations have explored the compound's potential in oncology. A preprint on bioRxiv reported that 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine exhibits synergistic effects with existing chemotherapeutic agents in certain cancer cell lines, possibly through modulation of apoptotic pathways. While these findings are preliminary, they underscore the versatility of this compound and warrant further exploration in diverse therapeutic contexts.

In conclusion, the growing body of research on 1-2-(2-methylpyridin-4-yl)propan-2-ylcyclopropan-1-amine (CAS: 2229335-47-9) highlights its multifaceted potential in drug discovery. Advances in synthesis, coupled with a deeper understanding of its pharmacological mechanisms, position this compound as a promising candidate for future therapeutic development. Continued research efforts are expected to further elucidate its clinical applicability and expand its utility across multiple disease areas.